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Compound of Interest

2-Methoxy-4-methyl-5-
Compound Name:
nitrobenzotrifluoride

Cat. No.: B591047

A Note to the Reader: This technical guide addresses the chemical compound 2-Methoxy-4-
methyl-5-nitrobenzotrifluoride. Extensive searches for a registered CAS number and detailed
technical data for this specific compound have not yielded conclusive results. A single supplier
lists the compound by name but does not provide a CAS number or any associated technical
information. This suggests that "2-Methoxy-4-methyl-5-nitrobenzotrifluoride” may be a novel
or not widely cataloged compound.

Given the limited availability of information on the requested chemical, this guide will provide a
comprehensive overview of two closely related and well-documented compounds: 2-Methoxy-
5-nitrobenzotrifluoride (CAS: 654-76-2) and 2-Methyl-5-nitrobenzotrifluoride (CAS: 89976-12-
5). These compounds share a similar structural backbone and are relevant as chemical
intermediates in various fields of research and development.

This document is intended for researchers, scientists, and professionals in drug development,
providing available data on their properties, synthesis, and applications.

2-Methoxy-5-nitrobenzotrifluoride

CAS Number: 654-76-2

Introduction: 2-Methoxy-5-nitrobenzotrifluoride is a substituted aromatic compound containing
methoxy, nitro, and trifluoromethyl groups. These functional groups contribute to its reactivity,
making it a valuable intermediate in organic synthesis. The presence of the trifluoromethyl
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group can enhance lipophilicity and metabolic stability in pharmaceutical applications, while the
nitro group can be a precursor for further chemical transformations, such as reduction to an
amine group.

Chemical and Physical Properties

The following table summarizes the key quantitative data for 2-Methoxy-5-nitrobenzotrifluoride.

Property Value Source
Molecular Formula C8H6F3NO3 [1]
Molecular Weight 221.13 g/mol [1]
Melting Point 79-81 °C
N ) Approx. 267.2 °C at 760
Boiling Point
mmHg
White to light yellow crystalline
Appearance
powder
Purity Typically =99.0%
Synthesis

Detailed, step-by-step experimental protocols for the synthesis of 2-Methoxy-5-
nitrobenzotrifluoride are not readily available in publicly accessible literature. However, general
synthetic routes have been described. One common method involves the nitration of an
aromatic compound containing a methoxy group using a mixture of nitric acid and sulfuric acid.
[2] Another described method is the reaction of a p-nitrochlorotoluene derivative, specifically 2-
nitro-1-chloro-3-trifluorotoluene, with sodium methoxide at room temperature in a suitable
solvent.[3]

Applications

2-Methoxy-5-nitrobenzotrifluoride is primarily utilized as a versatile chemical intermediate in
several industries:
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o Pharmaceuticals: It serves as a building block in the synthesis of more complex active
pharmaceutical ingredients (APIs).

e Agrochemicals: This compound is also used in the development of new pesticides and
herbicides.

» Dye Industry: It is a precursor in the synthesis of various colorants, where its chemical
structure influences the characteristics of the resulting dyes.[4]

2-Methyl-5-nitrobenzotrifluoride

CAS Number: 89976-12-5

Introduction: 2-Methyl-5-nitrobenzotrifluoride is another substituted benzotrifluoride derivative
that is an important intermediate in organic synthesis. Its applications are found in the
agrochemical, pharmaceutical, and dyestuff fields.

Chemical and Physical Properties

The following table summarizes the key quantitative data for 2-Methyl-5-nitrobenzotrifluoride.

Property Value Source
Molecular Formula C8H6F3NO2 [5]
Molecular Weight 205.13 g/mol [5]
Melting Point 34-35 °C [5]
Boiling Point 220.46 °C at 760 mmHg [5]
Appearance Off-white solid [5]
Water Solubility Slightly soluble [5]
Storage Temp. 2-8°C under inert gas [5]
Synthesis

While detailed, reproducible experimental protocols are scarce in the public domain, the
general synthesis of 2-Methyl-5-nitrobenzotrifluoride is understood to be achievable through
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the nitration of 2-methylbenzotrifluoride. It is important to note that this reaction can produce a
mixture of isomers, and purification would be necessary to isolate the desired 2-methyl-5-
nitrobenzotrifluoride. A patent describes a multi-step process for a related compound, which
involves the nitration of 2-trifluoromethyl benzyl chloride with nitric acid in the presence of
sulfuric acid to obtain 2-chloromethyl-5-nitrobenzotrifluoride.[6]

Applications

Similar to its methoxy counterpart, 2-Methyl-5-nitrobenzotrifluoride is a valuable intermediate:
« Organic Synthesis: It is a raw material for a variety of organic compounds.

e Pharmaceuticals and Agrochemicals: It is employed in the synthesis of new drugs and
agricultural chemicals.

o Downstream Products: It is a precursor to other chemical intermediates such as 4-Methyl-3-
(trifluoromethyl)aniline through the reduction of the nitro group.

Mandatory Visualizations

The request for this technical guide included the creation of diagrams for all described signaling
pathways, experimental workflows, or logical relationships using Graphviz (DOT language). A
thorough review of the available scientific literature for "2-Methoxy-5-nitrobenzotrifluoride" and
"2-Methyl-5-nitrobenzotrifluoride™ did not reveal any information regarding their involvement in
specific signaling pathways or complex experimental workflows that would be suitable for
representation in a DOT graph. The primary role of these compounds, as described in the
available literature, is as chemical intermediates in synthetic pathways. Therefore, no diagrams
have been generated for this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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